Cas no 1806146-17-7 (Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806146-17-7
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 4838675
• Update Time: 2025-10-27

Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C11H12F3NO4/c1-4-18-10(16)8-6(2)9(17-3)15-5-7(8)19-11(12,13)14/h5H,4H2,1-3H3
• InChI Key： IQGJTCZUXDRXPO-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(C)=C1C(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Overview of Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806146-17-7)

Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806146-17-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The presence of trifluoromethoxy and methoxy groups in its structure enhances its reactivity and potential utility in drug discovery and material science.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in developing bioactive molecules. Researchers are particularly interested in compounds like Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylate because of their ability to improve metabolic stability and bioavailability in drug candidates. This aligns with the growing trend of precision medicine and targeted therapy, where such compounds are used to design more effective and safer pharmaceuticals.

The synthesis of CAS No. 1806146-17-7 involves multi-step organic reactions, including esterification and etherification, to introduce the functional groups that define its chemical behavior. Its molecular formula and structural features make it a valuable intermediate in the production of crop protection agents and pharmaceutical intermediates. The compound's lipophilicity and electron-withdrawing properties are key factors in its applications.

From an environmental perspective, the use of trifluoromethoxy-containing compounds has been scrutinized due to their potential persistence in ecosystems. However, advancements in green chemistry have led to more sustainable synthesis methods for such molecules, reducing their environmental footprint. This addresses the increasing consumer and regulatory focus on eco-friendly chemicals and sustainable manufacturing practices.

In the context of AI-driven drug discovery, compounds like Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylate are often analyzed using computational chemistry tools to predict their interactions with biological targets. This approach accelerates the identification of potential drug candidates, a topic of high interest in biotechnology and pharmaceutical innovation circles.

The market for pyridine-based intermediates is expected to grow significantly, driven by their versatility in agrochemical formulations and medicinal chemistry. As a result, CAS No. 1806146-17-7 is gaining attention from manufacturers and researchers alike. Its compatibility with high-throughput screening techniques further enhances its appeal in modern drug development pipelines.

For those seeking detailed spectroscopic data or synthetic protocols for this compound, recent publications in peer-reviewed journals provide valuable insights. Additionally, the compound's patent landscape reflects its commercial potential, with several applications filed in the past decade. This underscores its relevance in intellectual property discussions within the chemical industry.

In summary, Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-carboxylate represents a compelling example of how functionalized pyridines contribute to advancements in life sciences. Its combination of chemical stability, structural diversity, and application versatility positions it as a compound of enduring interest in both academic and industrial research settings.